Cas no 188797-76-4 (Ziprasidone N-Oxide)

• Product Name: Ziprasidone N-Oxide
• CAS No: 188797-76-4
• MF: C₂₁H₂₁ClN₄O₂S
• MW: 428.935042142868
• CID: 2085240
• Update Time: 2025-06-13

Ziprasidone N-Oxide Chemical and Physical Properties

Names and Identifiers

• Ziprasidone N-Oxide
• Ziprasidone Impurity 1(N-Oxide)
• 2H-Indol-2-one, 5-[2-[4-(1,2-benzisothiazol-3-yl)-1-oxido-1-piperazinyl]ethyl]-6-chloro-1,3-dihydro-

• Inchi： 1S/C21H21ClN4O2S/c22-17-13-18-15(12-20(27)23-18)11-14(17)5-8-26(28)9-6-25(7-10-26)21-16-3-1-2-4-19(16)29-24-21/h1-4,11,13H,5-10,12H2,(H,23,27)
• InChI Key： XIEQKITXJALFOJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(CC[N+]3([O-])CCN(C4C5=C(SN=4)C=CC=C5)CC3)C(Cl)=C2)CC1=O

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

Ziprasidone N-Oxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on Ziprasidone N-Oxide

Introduction to Ziprasidone N-Oxide (CAS No. 188797-76-4)

Ziprasidone N-Oxide, chemically designated as N-Oxide of Ziprasidone, is a significant derivative of the antipsychotic drug Ziprasidone (CAS No. 188797-76-4). This compound has garnered considerable attention in the field of pharmaceutical chemistry due to its unique pharmacological properties and potential therapeutic applications. The introduction of an N-Oxide group into the molecular structure of Ziprasidone introduces subtle yet impactful modifications that can influence its metabolic pathways, bioavailability, and overall efficacy.

The chemical structure of Ziprasidone N-Oxide features a pyridine ring system combined with a piperazine moiety, which are common structural motifs in many antipsychotic agents. The N-Oxide functionality is introduced at the nitrogen atom of the piperazine ring, creating a stable heterocyclic compound. This modification not only affects the electronic properties of the molecule but also its interaction with biological targets, particularly neurotransmitter receptors.

One of the most compelling aspects of Ziprasidone N-Oxide is its potential role in drug development. Research has indicated that N-Oxides can serve as important intermediates in the synthesis of more complex pharmaceutical compounds. Moreover, they often exhibit enhanced stability and improved pharmacokinetic profiles compared to their parent compounds. These characteristics make Ziprasidone N-Oxide a valuable candidate for further investigation in both preclinical and clinical settings.

In recent years, there has been growing interest in exploring the pharmacological effects of Ziprasidone N-Oxide. Studies have suggested that this compound may possess unique properties that could make it useful in treating various neurological and psychiatric disorders. For instance, preliminary research indicates that Ziprasidone N-Oxide might exhibit potent activity against dopamine D2 and serotonin 5-HT2A receptors, which are key targets for antipsychotic drugs. Additionally, its potential to interact with other neurotransmitter systems could broaden its therapeutic scope.

The synthesis of Ziprasidone N-Oxide is another area of active investigation. Chemists have developed several synthetic routes to produce this compound efficiently and with high purity. These methods often involve oxidative processes that introduce the N-Oxide group into the molecular framework. The development of robust synthetic protocols is crucial for scaling up production and conducting further pharmacological studies.

From a regulatory perspective, Ziprasidone N-Oxide falls under the category of research chemicals rather than approved pharmaceuticals. However, its potential therapeutic benefits have prompted regulatory agencies to consider its future development as a drug candidate. As more data becomes available on its safety and efficacy, regulatory pathways may be established to facilitate its clinical translation.

The pharmacokinetic profile of Ziprasidone N-Oxide is another critical area of study. Unlike its parent compound, Ziprasidone, which has a relatively short half-life, Ziprasidone N-Oxide may exhibit different metabolic behavior due to the presence of the N-Oxide group. This could lead to altered bioavailability and duration of action, which are important factors in determining dosing regimens and treatment outcomes.

Furthermore, the toxicological profile of Ziprasidone N-Oxide has been extensively evaluated in preclinical studies. These studies have provided insights into its potential side effects and safety margins. Understanding these toxicological parameters is essential for assessing its suitability for clinical use and for developing safe dosing guidelines.

The role of Ziprasidone N-Oxide in drug development extends beyond mere curiosity; it represents a practical approach to leveraging existing chemical structures for new therapeutic applications. By modifying known active ingredients like Ziprasidone, researchers can explore new pharmacological landscapes without starting from scratch. This approach not only saves time and resources but also increases the likelihood of discovering novel treatments with improved efficacy and safety profiles.

In conclusion, Ziprasidone N-Oxide (CAS No. 188797-76-4) is a promising compound with significant potential in pharmaceutical research and development. Its unique chemical structure, combined with preliminary evidence suggesting favorable pharmacological properties, makes it an attractive candidate for further investigation. As research continues to uncover more about its benefits and challenges, Ziprasidone N-Oxide may play a pivotal role in shaping future treatments for neurological and psychiatric disorders.